3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid

• IUPAC Name: 3-[2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[(2-methylpropan-2-yl)oxy]phenyl]propanoyl]-2,2,5-trimethyl-1,3-oxazolidine-4-carboxylic acid
• InChI: InChI=1S/C35H40N2O7/c1-21-30(32(39)40)37(35(5,6)43-21)31(38)29(19-22-15-17-23(18-16-22)44-34(2,3)4)36-33(41)42-20-28-26-13-9-7-11-24(26)25-12-8-10-14-27(25)28/h7-18,21,28-30H,19-20H2,1-6H3,(H,36,41)(H,39,40)
• InChI Key: JYSMURJYNLWZNY-UHFFFAOYSA-N
• Canonical SMILES: CC1C(N(C(O1)(C)C)C(=O)C(CC2=CC=C(C=C2)OC(C)(C)C)NC(=O)OCC3C4=CC=CC=C4C5=CC=CC=C35)C(=O)O
• Molecular Formula: C35H40N2O7
• Molecular Weight: 600.7 g/mol

Description

This compound is a pseudo-proline derivative designed for peptide synthesis. Key structural features include:

• Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group: A widely used protecting group in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal with piperidine .
• Oxazolidine ring (2,2,5-trimethyl): Conformationally constrains the backbone, preventing aggregation during peptide assembly .
• 4-[(2-Methylpropan-2-yl)oxy]phenyl substituent: A tert-butoxy (t-Bu) group attached to a phenyl ring, enhancing hydrophobicity and steric bulk.
• Carboxylic acid terminus: Enables coupling to subsequent amino acids in SPPS.

The compound’s molecular formula is C35H40N2O7 (calculated molecular weight: ~600.7 g/mol), closely resembling CAS 920519-31-9 .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Functional Impact

The target compound differs from analogs in substituent chemistry and backbone modifications. Below is a comparative analysis:

Compound	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties
Target Compound	t-BuO-phenyl, oxazolidine ring	C35H40N2O7	600.7	920519-31-9	Enhanced solubility in organic solvents; prevents peptide chain aggregation .
(4S,5R)-3-(N-Fmoc-L-Phe)-2,2,5-trimethyloxazolidine-4-carboxylic acid	Phenylalanine side chain	C31H32N2O6	528.6	1196703-48-6	Reduced hydrophobicity vs. t-BuO-phenyl; used for non-polar peptide sequences .
3-(4-Chlorophenyl)-2-Fmoc-amino propanoic acid	4-Chlorophenyl	C24H20ClNO4	421.87	250740-51-3	Increased electronic effects due to Cl; modulates peptide-receptor interactions .
(S)-2-Fmoc-amino-3-(4-(phosphonomethyl)phenyl)propanoic acid	Phosphonomethylphenyl	C25H24NO7P	481.43	229180-64-7	Introduces polar phosphonate group; enhances aqueous solubility .
3-(3,4-Dimethylbiphenyl)-2-Fmoc-amino propanoic acid	3,4-Dimethylbiphenyl	C32H29NO4	491.59	1379865-25-4	Extreme hydrophobicity; suitable for membrane-associated peptide domains .

Key Research Findings

a) Conformational Control

The oxazolidine ring in the target compound induces a pseudo-proline conformation, reducing steric hindrance during peptide elongation compared to non-cyclic analogs . NMR studies of similar oxazolidine derivatives (e.g., CAS 1196703-48-6) confirm restricted rotation around the C-N bond, stabilizing β-turn structures .

b) Solubility and Aggregation Prevention

• The t-BuO-phenyl group in the target compound improves solubility in dichloromethane (DCM) and dimethylformamide (DMF), critical for SPPS .
• In contrast, phosphonate-containing analogs (e.g., CAS 229180-64-7) exhibit >50% higher aqueous solubility, making them suitable for aqueous coupling reactions .